Cas no 4732-12-1 (2-isopropyl-5-methylphenetole)

2-isopropyl-5-methylphenetole structure
2-isopropyl-5-methylphenetole structure
Product Name:2-isopropyl-5-methylphenetole
CAS No:4732-12-1
MF:C12H18O
MW:178.270723819733
CID:1517738
PubChem ID:78466
Update Time:2025-04-21

2-isopropyl-5-methylphenetole Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyl-5-methylphenetole
    • Benzene, 2-ethoxy-4-methyl-1-(1-methylethyl)-
    • 2-Isopropyl-5-methylphenethole
    • 3-06-00-01898 (Beilstein Handbook Reference)
    • BRN 2518191
    • Phenetole, 2-isopropyl-5-methyl-
    • 2-ethoxy-4-methyl-1-(propan-2-yl)benzene
    • Benzene, 2-ethoxy-4-methyl-1-(1-methylethyl)-; 2-Isopropyl-5-methylphenethole; 2-Isopropyl-5-methylphenetole; 3-06-00-01898 (Beilstein Handbook Reference); BRN 2518191; Phenetole, 2-isopropyl-5-methyl-; 2-ethoxy-4-methyl-1-(propan-2-yl)benzene
    • EINECS 225-237-9
    • XBHCIDWYCKQMQS-UHFFFAOYSA-N
    • NS00045034
    • 4732-12-1
    • Thymolathylather
    • SCHEMBL8246277
    • DTXSID4063583
    • 2-ETHOXY-1-ISOPROPYL-4-METHYLBENZENE
    • BDBM50503614
    • MFCD01707906
    • CHEMBL4452910
    • Inchi: 1S/C12H18O/c1-5-13-12-8-10(4)6-7-11(12)9(2)3/h6-9H,5H2,1-4H3
    • InChI Key: XBHCIDWYCKQMQS-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C)C=CC=1C(C)C

Computed Properties

  • Exact Mass: 178.13584
  • Monoisotopic Mass: 178.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

2-isopropyl-5-methylphenetole Pricemore >>

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2-isopropyl-5-methylphenetole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4732-12-1)2-isopropyl-5-methylphenetole
Order Number:A1216801
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:21
Price ($):228/734/1226
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4732-12-1)2-isopropyl-5-methylphenetole
A1216801
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):228/734/1226
Email